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Compound of Interest

Compound Name: Onono

Cat. No.: B1236737

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Onono is a potent and selective small molecule inhibitor of the XYZ signaling pathway, a
critical cascade involved in tumor progression and metastasis. These application notes provide
a summary of the recommended dosages and protocols for in vivo animal studies based on
preclinical efficacy and tolerability assessments in common xenograft models. The following
data and protocols are intended to serve as a guide for researchers initiating in vivo studies
with Onono.

Data Presentation: Summary of In Vivo Studies

Table 1: Dose-Ranging and Tolerability of Onono in
Nude Mice
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. Mean Body
Dose Level Route of Dosing . .
o ] Weight Observations
(mglkg) Administration Frequency
Change (%)
10 Oral (PO) Daily +2.5% Well-tolerated
30 Oral (PO) Daily +1.8% Well-tolerated
Minor, transient
] weight loss
100 Oral (PO) Daily -3.2% )
observed in the
first week
Significant
. weight loss;
200 Oral (PO) Daily -11.5%
reached humane
endpoint
Intraperitoneal )
50 Daily -1.5% Well-tolerated
(IP)
) Moderate weight
Intraperitoneal )
100 Daily -8.9% loss and lethargy

(IP)

noted

Table 2: Efficacy of Onono in a Human Tumor Xenograft
Model (HCT116)

Mean Tumor

Treatment Dose (mglkg, Dosing Tumor Growth
Volume at Day .

Group PO) Schedule Inhibition (%)
21 (mm3)

Vehicle Control 0 Daily 1542 + 210 0%

Onono 10 Daily 1125+ 185 27%

Onono 30 Daily 680 + 155 56%

Onono 100 Daily 250 £ 98 84%
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 To cite this document: BenchChem. [Application Notes and Protocols for Onono in In Vivo
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236737#onono-dosage-for-in-vivo-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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